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Compound of Interest

Compound Name: XMD16-5

Cat. No.: B15577173

For Researchers, Scientists, and Drug Development Professionals

Introduction

XMD16-5 is a potent and selective inhibitor of Tyrosine Kinase Non-receptor 2 (TNK2), also
known as Activated CDC42 Kinase 1 (ACK1).[1][2] TNK2 is a non-receptor tyrosine kinase that
plays a crucial role in various cellular processes, including cell growth, proliferation, and
migration.[3][4] Dysregulation of TNK2 signaling has been implicated in the pathogenesis of
several cancers, making it an attractive target for therapeutic intervention.[1] Accurate and
reproducible preparation of XMD16-5 stock solutions is paramount for obtaining reliable
experimental results in preclinical research. These application notes provide detailed protocols
for the preparation, storage, and handling of XMD16-5 stock solutions for in vitro studies.

Chemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of XMD16-5 is essential for
the proper preparation of stock solutions.
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Property Value Reference
Molecular Formula C23H24N602 [51[6]
Molecular Weight 416.48 g/mol [51[7]

CAS Number 1345098-78-3 [5][6][7]
Appearance Light yellow to yellow solid [5]

Purity >98% [6]
Solubility (DMSO) =29 mg/mL [8]
Solubility (Ethanol) 5 mg/mL [7]
Solubility (Water) Insoluble [7]

Note: The solubility of XMD16-5 in Dimethyl Sulfoxide (DMSO) can be influenced by the
presence of moisture. It is highly recommended to use fresh, anhydrous DMSO to ensure

optimal dissolution.[5][7] If precipitation is observed, gentle warming and/or sonication can be

employed to facilitate dissolution.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM XMD16-5 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of XMD16-5 in DMSO, a

commonly used concentration for in vitro cell-based assays.

Materials:

XMD16-5 powder

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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 Sterile, filter-equipped pipette tips
o Vortex mixer

o Water bath or sonicator (optional)
Procedure:

Equilibrate XMD16-5: Allow the vial containing XMD16-5 powder to reach room temperature
before opening to prevent moisture condensation.

Weighing: Accurately weigh out 4.165 mg of XMD16-5 powder using a calibrated analytical
balance and transfer it to a sterile 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the
XMD16-5 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved.

Aid Dissolution (if necessary): If the compound does not fully dissolve, gently warm the
solution in a 37°C water bath for 5-10 minutes or sonicate for a few minutes until the solution
becomes clear.[5]

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20 pL) in sterile microcentrifuge tubes.[7]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Table of Recommended Storage Conditions:

Storage Temperature Shelf Life (in solvent) Reference
-20°C Up to 1 year [5]
-80°C Up to 2 years [5]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working
concentrations for treating cells in culture. It is crucial to maintain the final DMSO concentration
in the cell culture medium at a non-toxic level, typically below 0.5%.[9]

Materials:

10 mM XMD16-5 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Sterile, filter-equipped pipette tips
Procedure (Example for preparing a 10 uM working solution):

 Intermediate Dilution: Prepare a 1:100 intermediate dilution by adding 2 pL of the 10 mM
XMD16-5 stock solution to 198 pL of sterile cell culture medium. This results in a 100 uM
intermediate solution.

o Final Dilution: Add the desired volume of the 100 uM intermediate solution to the final volume
of cell culture medium to achieve the target concentration. For example, to prepare 1 mL of a
10 puM working solution, add 100 pL of the 100 uM intermediate solution to 900 pL of cell
culture medium.

» Vehicle Control: It is imperative to include a vehicle control in all experiments. The vehicle
control should contain the same final concentration of DMSO as the experimental samples.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the TNK2 signaling pathway and the experimental workflow
for preparing the XMD16-5 stock solution.
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Caption: TNK2 signaling pathway and the inhibitory action of XMD16-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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